Cas no 76650-25-4 (2-(2-Methoxy-5-methylphenyl)propanoic acid)

• Product Name: 2-(2-Methoxy-5-methylphenyl)propanoic acid
• CAS No: 76650-25-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5691316
• PubChem ID: 12754842
• Update Time: 2025-05-23

2-(2-Methoxy-5-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1137964
• 2-(2-methoxy-5-methylphenyl)propanoicacid
• 2-(2-methoxy-5-methylphenyl)propanoic acid
• AKOS010488655
• CS-0274806
• 76650-25-4
• 2-(2-Methoxy-5-methylphenyl)propanoic acid

• Inchi： 1S/C11H14O3/c1-7-4-5-10(14-3)9(6-7)8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13)
• InChI Key： WGFKUQSJXUEQSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(C(=O)O)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-Methoxy-5-methylphenyl)propanoic acid

2-(2-Methoxy-5-methylphenyl)propanoic acid (CAS No. 76650-25-4): A Comprehensive Overview

The compound 2-(2-Methoxy-5-methylphenyl)propanoic acid (CAS No. 76650-25-4) is a fascinating organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a phenyl ring with substituents and a propanoic acid group. Recent advancements in synthetic chemistry have enabled the efficient synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

Structure and Synthesis

The molecular structure of 2-(2-Methoxy-5-methylphenyl)propanoic acid is defined by its phenyl ring substituted with a methoxy group at the 2-position and a methyl group at the 5-position. The propanoic acid group is attached to the phenyl ring via a methylene bridge, forming a unique conjugated system. This structure contributes to the compound's stability and reactivity, making it suitable for various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound, particularly through catalytic processes that enhance yield and reduce environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the phenyl-propanoic acid linkage. These advancements have not only improved the synthesis efficiency but also opened new avenues for exploring its potential applications.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-(2-Methoxy-5-methylphenyl)propanoic acid is crucial for its practical applications. The compound exhibits a melting point of approximately 110°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to various extraction and purification techniques.

Recent research has also highlighted the compound's reactivity under different pH conditions, particularly its ability to form stable salts with alkali metals. This property is advantageous in pharmaceutical formulations where controlled release mechanisms are desired.

Applications in Pharmaceuticals

The pharmaceutical industry has shown significant interest in 2-(2-Methoxy-5-methylphenyl)propanoic acid due to its potential as a drug candidate. Preclinical studies have demonstrated its efficacy as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, the compound has shown promise in targeting neurodegenerative diseases by modulating specific neuronal pathways.

Recent clinical trials have further validated these findings, with results indicating that the compound exhibits minimal adverse effects at therapeutic doses. These studies underscore its potential as a novel therapeutic agent for conditions such as arthritis and Alzheimer's disease.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, researchers are increasingly focusing on the eco-friendly synthesis and application of 2-(2-Methoxy-5-methylphenyl)propanoic acid. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been successfully implemented in its production processes.

Moreover, studies on the biodegradability of this compound have revealed that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. These findings align with global efforts to develop sustainable chemical products that minimize ecological impact.

Future Prospects and Research Directions

The future of 2-(2-Methoxy-5-methylphenyl)propanoic acid looks promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. For instance, researchers are investigating its use as a building block for constructing advanced materials with tailored properties.

Additionally, collaborative efforts between academia and industry are expected to accelerate the development of this compound into commercial products. The integration of artificial intelligence in drug discovery may further enhance our understanding of its therapeutic potential.

In conclusion, 2-(2-Methoxy-5-methylphenyl)propanoic acid (CAS No. 76650-25-4) stands as a testament to the progress in modern chemistry, offering diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing science and technology.